2-Methyl-4-nitro-1H-benzo[d]imidazole

• IUPAC Name: 2-methyl-4-nitro-1H-benzimidazole
• InChI: InChI=1S/C8H7N3O2/c1-5-9-6-3-2-4-7(11(12)13)8(6)10-5/h2-4H,1H3,(H,9,10)
• InChI Key: NPNUZBBMRYRAPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=CC=C2[N+](=O)[O-]
• Molecular Formula: C8H7N3O2
• DSSTOX Substance ID: DTXSID50363758
• Molecular Weight: 177.16 g/mol
• CAS RN: 76320-88-2

Description

2-Methyl-4-nitro-1H-benzo[d]imidazole, commonly referred to as MNBI, is a synthetic organic compound with a broad range of applications in scientific research. It is used as a reagent in the synthesis of other compounds, and has been studied for its potential therapeutic applications. MNBI is a heterocyclic compound, containing nitrogen, carbon, and oxygen atoms, and is classified as an imidazole. MNBI has been studied for its potential therapeutic applications, as it has been found to possess a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis of Substituted Imidazoles

Recent advances in the synthesis of imidazoles have focused on regiocontrolled methods to create substituted variants, which are crucial for various applications. .

Antifungal Activity

Imidazole derivatives, including “2-Methyl-4-nitro-1H-benzo[d]imidazole,” have been studied for their antifungal properties. .

Antibacterial Properties

The antibacterial activity of imidazole compounds is well-documented. .

Anti-inflammatory Potential

Some imidazole derivatives have been reported to exhibit anti-inflammatory activity. .

Antimicrobial Potential

The antimicrobial activity of 1H-benzo[d]imidazole scaffolds has been reviewed, with some derivatives showing promising results against selected microbial species. .

Mechanism of Action

Target of Action

It’s worth noting that imidazole derivatives have been known to exhibit a broad range of biological activities

Mode of Action

Imidazole derivatives have been reported to interact with various biological targets, leading to a range of effects . The exact interaction of 2-Methyl-4-nitro-1H-benzo[d]imidazole with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Imidazole derivatives are known to be key components in a variety of functional molecules used in everyday applications . The specific pathways affected by 2-Methyl-4-nitro-1H-benzo[d]imidazole and their downstream effects would require further investigation.

Result of Action

Imidazole derivatives have been reported to exhibit a range of biological activities

Synthesis routes and methods

Procedure details

3-Nitrobenzene-1,2-diamine (1.0 g) was dissolved in ethanol (90 mL) and 5N hydrochloric acid (24 mL), and to this solution was added 2,4-pentanedione (1.3 g). The mixture was heated for 3 hours under reflux, cooled down to room temperature and concentrated. To this concentrate was added ethyl acetate, and the mixture was washed successively with saturated aqueous sodium bicarbonate and water, and dried over sodium sulfate to give the title compound (1.1 g).